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Compound of Interest

Compound Name: 8-Iodoquinolin-3-ol

Cat. No.: B13021776

Get Quote

Executive Summary: The "Brick Dust" Challenge
8-Iodoquinolin-3-ol presents a classic "brick dust" profile in medicinal chemistry: a rigid,

planar aromatic system with high crystallinity and poor aqueous solubility.[1][2][3] Unlike its 8-

hydroxy isomer, which melts at ~76°C due to internal hydrogen bonding, the 3-hydroxy isomer

acts as both a hydrogen bond donor and acceptor to other molecules, creating a robust crystal

lattice (predicted MP > 200°C).[2]

Effective solubilization requires solvents that can disrupt these intermolecular networks (high

dipole moment) while accommodating the lipophilic iodine substituent (dispersive affinity).[2][3]

Molecular Architecture & Physicochemical
Baseline[1][3][4]
Understanding the molecule's "Solubility DNA" is the first step in solvent selection.[2][3]
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Property
Value
(Predicted/Experimental
Proxy)

Impact on Solubility

Structure
Quinoline Core + 3-OH + 8-

Iodo

Amphiphilic but dominated by

aromatic lipophilicity.[1][2][3][4]

Molecular Weight 271.05 g/mol
Moderate size; diffusion is not

the limiting factor.[2][3][4]

H-Bonding
Intermolecular (Network

forming)

Critical Differentiator: Unlike 8-

HQ, the 3-OH cannot chelate

the ring nitrogen.[1][2][4] It

creates strong lattice energy,

resisting dissolution.[2][3]

LogP (Oct/Water) ~2.6 – 2.9 (Predicted)
Lipophilic.[2][3][4] Prefers

organic phases.

Melting Point > 200°C (Decomposition likely)

High lattice energy (

is high).[2][3][4] Dissolution will

be strongly endothermic

(requires heat).[1][2][3]

pKa (OH) ~8.5 – 9.5

Ionizable in basic conditions

(pH > 10), forming a soluble

phenolate salt.[2][3][4]

Structural Logic Diagram
The following diagram illustrates the competing forces governing the dissolution of 8-
Iodoquinolin-3-ol.
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Caption: Mechanistic factors influencing the solubility equilibrium. The lack of intramolecular H-

bonding (vs. 8-HQ) significantly increases lattice stability.[1][2]

Predictive Solubility Matrix
Based on Hansen Solubility Parameters (HSP) and dielectric constants, the solvents are

categorized by their efficiency.

Category A: Primary Solvents (High Solubility)
Best for stock solutions, reactions, and recrystallization.[2]

Mechanism: High polarity breaks H-bonds; organic backbone interacts with the quinoline

ring.[1][2][3]

DMSO (Dimethyl sulfoxide): The "Universal Solvent" for this compound.[2][3]

DMF (Dimethylformamide): Excellent, though harder to remove than alcohols.[2][3]

NMP (N-Methyl-2-pyrrolidone): Superior solubilizer but high boiling point.[1][2][3]

Category B: Secondary Solvents (Moderate/Temperature
Dependent)
Best for purification and crystallization.[2][3]
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Ethanol/Methanol: Likely sparingly soluble at RT, but soluble at reflux.[2][3] The high MP of

the solute suggests a steep solubility curve with temperature.[2]

Acetone: Good solvent, but may struggle with the strong crystal lattice at low temperatures.

[2]

Ethyl Acetate: Moderate.[1][2][3] Good for extraction but not for dissolving large quantities.[1]

[2][3]

Category C: Poor Solvents (Anti-Solvents)
Used to crash the compound out of solution.[2]

Water: Practically insoluble (< 0.05 g/L) due to the iodine and aromatic ring.[2][3]

Hexane/Heptane: Insoluble.[1][2][3] The compound is too polar (due to the -OH and N) for

pure hydrocarbons.[2][3]

Diethyl Ether: Very low solubility.[1][2][3][5]

Category D: Reactive Solubilization
Aqueous NaOH (1M): Will dissolve the compound by deprotonating the hydroxyl group

(forming the sodium salt), turning the solution yellow.[2]

Experimental Protocol: Determination of Solubility
Since specific literature data is absent, the following Standard Operating Procedure (SOP) is

designed to generate high-quality solubility data (E-E-A-T).

Method: Isothermal Saturation (Shake-Flask)[1][2][3]
Objective: Determine the mole fraction solubility (

) at

.

Equipment:
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Thermostated shaker bath (

).[2][3]

HPLC with UV detector (Detection

- verify with scan).

0.45 µm PTFE syringe filters (Nylon filters may bind the compound).[2][3]

Workflow:

Preparation: Add excess 8-Iodoquinolin-3-ol solid to 10 mL of the target solvent in a glass

vial.

Equilibration: Shake at 298.15 K for 72 hours.

Tip: If the solid disappears, add more until a precipitate persists.[2][3]

Sedimentation: Stop shaking and allow the suspension to settle for 4 hours at the same

temperature.

Sampling: Withdraw the supernatant using a pre-warmed syringe. Filter immediately through

a 0.45 µm PTFE filter.[1][2][3]

Dilution: Dilute the filtrate with mobile phase (e.g., Acetonitrile) to land within the HPLC

calibration range.

Quantification: Inject into HPLC. Calculate concentration (

) using a standard curve.[1][2][3]

Calculation:

Where

is mass and

is molecular weight (1 = solvent, 2 = solute).[2][3]
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Thermodynamic Modeling
Once experimental data is gathered at different temperatures (e.g., 298K, 303K, 308K, 313K),

use the Modified Apelblat Equation to model the dissolution enthalpy.[2] This is the standard for

quinoline derivatives.[2][3]

Apelblat Equation:

[2][3]

A, B, C: Empirical parameters derived from regression.

Interpretation:

If dissolution increases with Temperature (

), the process is Endothermic (

).[2][3]

For 8-Iodoquinolin-3-ol, dissolution is expected to be strongly endothermic due to the

energy required to break the crystal lattice.[1][2]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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